Cas no 229948-68-9 (4-Bromobenzyl-d6 Bromide)

• Product Name: 4-Bromobenzyl-d6 Bromide
• CAS No: 229948-68-9
• MF: C₇H₆Br₂
• MW: 255.967510700226
• CID: 1065956
• PubChem ID: 122674135
• Update Time: 2025-04-20

4-Bromobenzyl-d6 Bromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzyl-d6?Bromide
• 4-Bromobenzyl-d6 Bromide
• p-bromobenzyl bromide-d6
• SCHEMBL18210522
• 229948-68-9
• 1-bromo-4-[bromo(dideuterio)methyl]-2,3,5,6-tetradeuteriobenzene
• 1-Bromo-4-(bromomethyl)benzene-d6
• D98908
• Benzene-1,2,4,5-d4, 3-bromo-6-(bromomethyl-d2)- (9CI); 4-Bromobenzyl-d6 Bromide; 1-Bromo-4-[bromo(dideuterio)methyl]-2,3,5,6-tetradeuteriobenzene
• CS-0621480
• HY-79779S

• Inchi： 1S/C7H6Br2/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2/i1D,2D,3D,4D,5D2
• InChI Key： YLRBJYMANQKEAW-NVSFMWKBSA-N
• SMILES： BrC([2H])([2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])Br

Computed Properties

• Exact Mass: 255.91924g/mol
• Monoisotopic Mass: 253.92129g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 258.2±15.0 °C at 760 mmHg
• Flash Point: 122.2±19.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromobenzyl-d6 Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)